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Compound of Interest

1-Bromo-2-(2-
Compound Name:

ethoxyethoxy)ethane
CAS No.: 54550-36-6
Cat. No.: B1588662

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]
[5]

1-Bromo-2-(2-ethoxyethoxy)ethane is a bifunctional building block containing an alkyl
bromide and a diethylene glycol ether backbone.[1][2] Its disposal is governed by two critical
chemical properties: its status as a halogenated organic and its potential as a peroxide-forming
ether.[1]

Immediate Action Required: Do not mix this chemical with non-halogenated solvents or strong
oxidizers.[1]
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Hazard Identification & Risk Assessment

Effective disposal requires understanding the causality behind the safety protocols.

The "Halogenated" Imperative

Unlike standard organic solvents, this compound contains bromine.

e Mechanism: Upon incineration, the bromine atom forms hydrogen bromide (HBr) and

potentially elemental bromine (

), which are corrosive gases.[1]

o Operational Consequence: This waste must be segregated from non-halogenated solvents
(e.g., acetone, ethanol).[1] Mixing it into a non-halogenated stream can damage standard
incinerators lacking acid-gas scrubbers, leading to regulatory fines and facility shutdowns.[1]

Peroxide Formation Potential

The structure contains ether linkages (
) with adjacent alpha-hydrogens.[1]

e Mechanism: Exposure to atmospheric oxygen and light promotes radical autoxidation,
forming hydroperoxides. While less volatile than diethyl ether, the glycol ether backbone can
still accumulate peroxides over time, particularly if the container has been opened and stored

for >12 months.
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o Operational Consequence: Before disposal, you must verify the container is not shock-
sensitive.

Pre-Disposal Stabilization Protocol

CRITICAL: If the container has solid crystals around the cap or the liquid is cloudy, DO NOT
OPEN OR MOVE IT. Contact EHS immediately for remote stabilization.

For liquid waste appearing normal:

Step 1: Peroxide Quantification[1]

o Reagent: Quantofix® Peroxide 100 test strips (or equivalent starch-iodide strips).[1]
o Procedure: Dip the strip into the liquid (or a pipette sample).
» Decision Logic:

o <20 ppm: Safe for standard disposal.[1]

o 20 - 100 ppm: Must be treated/neutralized before bulking.[1]

o > 100 ppm: High Risk.[1][3] Contact EHS; stabilization required.[1][4]

Step 2: Neutralization (If 20-100 ppm)

If peroxides are detected but low, reduce them chemically before adding to the waste carboy.[1]
e Add ferrous sulfate (

) or sodium metabisulfite solution to the waste.[1]

e Stir gently for 15 minutes.

o Retest with a strip to confirm peroxides are < 10 ppm.[1]

Disposal Workflow

The following diagram illustrates the decision matrix for disposing of 1-Bromo-2-(2-
ethoxyethoxy)ethane.
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Figure 1: Decision matrix for the safe disposal of peroxide-forming halogenated ethers.

Detailed Disposal Procedures

Container Selection[1]
» Material: High-Density Polyethylene (HDPE) or Glass.[1]

o Compatibility: Avoid metal containers (steel/aluminum) if the waste is acidic or wet, as alkyl
bromides can hydrolyze to release HBr, corroding metal.[1]

Bulking and Segregation

o Select the "Halogenated" Carboy: Look for the red tag or specific "Halogenated" designation.

[1]

o Compatibility Check: Ensure the carboy does not contain:
o Strong bases (e.g., Sodium Hydroxide) — risk of exothermic elimination reaction.[1]
o Strong oxidizers (e.g., Nitric Acid) — risk of fire/explosion.[1]

e Pouring: Use a funnel. Do not overfill (leave 10% headspace).[1]

Labeling Requirements (RCRA Compliance)
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The label must be legible and include:

e Full Chemical Name: "1-Bromo-2-(2-ethoxyethoxy)ethane" (No abbreviations/formulas).[1]

[2]
e Hazard Checkboxes: Check "Toxic" and "lrritant".[1]

o Composition: If part of a mixture, list approximate % (e.g., "90% Dichloromethane, 10% 1-
Bromo-2-(2-ethoxyethoxy)ethane").

Spill Response Protocol

Scenario: 500 mL bottle breakage in a fume hood.

o Evacuate & Ventilate: Alert nearby personnel. Ensure fume hood sash is lowered.[1]
» PPE:

o Gloves:Silver Shield/Laminate are best for alkyl bromides.[1] Standard Nitrile gloves
provide only splash protection and will degrade quickly; double-glove if Laminate is
unavailable and change immediately upon contact.[1]

o Eye Protection: Chemical splash goggles.[1]
e Containment:
o Do not use paper towels (fire risk).[1]
o Use vermiculite, diatomaceous earth, or a commercial organic solvent spill kit.

e Cleanup:

[¢]

Cover the spill from the outside in.[1]

[¢]

Scoop absorbed material into a wide-mouth HDPE jar.[1]

o

Label as "Debris from Halogenated Spill".[1]

(¢]

Clean surface with soap and water to remove oily residue.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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